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Compound of Interest

Compound Name: (R)-(+)-3-Butyn-2-ol

Cat. No.: B1348244

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known thermodynamic
properties of the chiral alcohol (R)-(+)-3-Butyn-2-ol. Due to the specificity of the enantiomer,
experimentally determined thermodynamic data is limited. This document compiles available
data for (R)-(+)-3-Butyn-2-ol, its racemate (3-Butyn-2-ol), and the structurally similar 2-methyl-
3-butyn-2-ol for comparative purposes. It also outlines standard experimental protocols for the
determination of these properties and details relevant synthetic procedures.

Quantitative Thermodynamic and Physical Data

The following tables summarize the available quantitative data for (R)-(+)-3-Butyn-2-ol and
related compounds. It is important to note that direct experimental values for the enthalpy of
vaporization and heat capacity of (R)-(+)-3-Butyn-2-ol are not readily available in the current
literature.

Table 1: Physical Properties of (R)-(+)-3-Butyn-2-ol and its Racemate
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Property (R)-(+)-3-Butyn-2-ol (¥)-3-Butyn-2-ol

Molecular Formula C4HeO C4HeO

Molecular Weight 70.09 g/mol [1] 70.09 g/mol [2]

Boiling Point 108-111 °C[1] Po-077C 8l 150 mmhg, 108
111 °C

Density 0.89 g/mL at 25 °C[1] 0.894 g/mL at 25 °C

Refractive Index (n20/D) 1.426[1] 1.426

Optical Activity [0]22/D +45° (neat)[1] Not Applicable

Melting Point - -12 °C[3]

Vapor Pressure - 30 hPa at 20 °CJ3]

Table 2: Thermodynamic Properties of 2-Methyl-3-butyn-2-ol (for comparison)

Property Value Conditions
Enthalpy of Vaporization

(AvapH) 41.0 kJ/mol at 353 K[4]
43.9 kJ/mol at 337 K[4]

49.5 kJ/mol at 309 K[4]

Boiling Point 104 °C at 760 mmHg
Melting Point 2.6°C -

Vapor Pressure 15 mmHg at 20 °C

Experimental Protocols

Detailed experimental protocols for the determination of thermodynamic properties of (R)-(+)-3-
Butyn-2-ol are not explicitly published. However, this section describes standard
methodologies for these measurements, as well as a published synthesis protocol for the target
molecule.
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Determination of Enthalpy of Vaporization

The enthalpy of vaporization can be determined calorimetrically. A common method involves a
Calvet-type microcalorimeter.

Principle: A known mass of the substance is vaporized under controlled conditions (e.g., into a
vacuum or a stream of inert gas), and the heat absorbed during this phase change is measured
directly by the calorimeter.

Generalized Protocol:

o Asample of (R)-(+)-3-Butyn-2-ol is placed in a specially designed vaporization cell within
the calorimeter.

o The system is allowed to reach thermal equilibrium at a desired temperature.

» Vaporization is initiated, for example, by allowing the sample to evaporate into a controlled
vacuum.

e The heat absorbed by the sample from the surroundings to facilitate vaporization is
measured by the calorimeter's sensors.

» The enthalpy of vaporization is calculated by dividing the measured heat by the number of
moles of the vaporized sample.

Determination of Heat Capacity

The heat capacity of a liquid can be measured using an adiabatic calorimeter.

Principle: A known quantity of heat is supplied to a known mass of the substance in a thermally
isolated system (the calorimeter), and the resulting temperature change is measured.

Generalized Protocol:
o A precisely weighed sample of (R)-(+)-3-Butyn-2-ol is placed in the calorimeter vessel.

e The calorimeter is cooled to the starting temperature of the measurement range.
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e The system is thermally isolated.

o A measured amount of electrical energy is supplied to a heater within the sample, and the
corresponding temperature increase is recorded.

e The heat capacity is calculated from the electrical energy supplied and the measured
temperature change.

Synthesis of (R)-(+)-3-Butyn-2-ol

The following is a summarized protocol for the enantioselective synthesis of (R)-(+)-3-Butyn-2-
ol, which would be a prerequisite for its thermodynamic characterization.

Workflow for the Synthesis of (R)-(+)-3-Butyn-2-ol

Synthesis of (R)-(+)-3-Butyn-2-ol

(R)-alcohol

Mixture of (S)-ester
Ac Enzymatic Kinetic Resolution and (R)-alcohol
(e.g., using a lipase)

Racemic 3-Butyn-2-ol

(R)-alcohol

urification
(S)-ester e.0. Distilation (R)-(+)-3-Butyn-2-ol
Hydrolysis of Ester

Click to download full resolution via product page

Caption: Synthesis of (R)-(+)-3-Butyn-2-ol via enzymatic kinetic resolution.

Signaling Pathways and Biological Interactions

Currently, there is no significant information available in the scientific literature to suggest that
(R)-(+)-3-Butyn-2-ol is directly involved in any specific biological signaling pathways. Its
primary utility in the fields of research and drug development lies in its role as a chiral building
block for the synthesis of more complex molecules.

Logical Relationships in Thermodynamic
Measurements
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The determination of thermodynamic properties follows a logical workflow, starting from a pure
sample and employing specific analytical techniques.

Workflow for Thermodynamic Property Determination

Thermodynamic Measurement Workflow

(  Pure Sample of )

QR)-(+)—3-Butyn-2-ou

Enthalpy of Vaporization Heat Capacity

Differential Scanning
Calorimetry (DSC)

Calorimetry
(e.g., Calvet-type)

Vapor Pressure Measurement

(Clausius-Clapeyron equation) ACIE LN

Click to download full resolution via product page

Caption: Logical workflow for the experimental determination of thermodynamic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermodynamic Properties of (R)-(+)-3-Butyn-2-ol: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348244#thermodynamic-properties-of-r-3-butyn-2-
ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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